Cas no 875339-14-3 (4-Chlorothieno[3,2-d]pyrimidine-6-carbonyl chloride)

4-Chlorothieno[3,2-d]pyrimidine-6-carbonyl chloride structure
875339-14-3 structure
Product Name:4-Chlorothieno[3,2-d]pyrimidine-6-carbonyl chloride
CAS No:875339-14-3
MF:C7H2Cl2N2OS
MW:233.07457780838
CID:2118575
Update Time:2023-08-04

4-Chlorothieno[3,2-d]pyrimidine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-Thieno[3,2-d]pyrimidine-6-carbonyl chloride
    • VLKFTMFLJYWQNK-UHFFFAOYSA-N
    • 4-chlorothieno[3,2-d]pyrimidine-6-carbonyl chloride
    • Thieno[3,2-d]pyrimidine-6-carbonyl chloride, 4-chloro-
    • 4-Chlorothieno[3,2-d]pyrimidine-6-carbonyl chloride
    • Inchi: 1S/C7H2Cl2N2OS/c8-6-5-3(10-2-11-6)1-4(13-5)7(9)12/h1-2H
    • InChI Key: VLKFTMFLJYWQNK-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=C(C(=O)Cl)S2)N=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Topological Polar Surface Area: 71.1
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